Cas no 88041-97-8 (Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-butylpentyl) ester)

• Product Name: Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-butylpentyl) ester
• CAS No: 88041-97-8
• MF: C₂₂H₄₂O₆
• MW: 402.565288066864
• CID: 647544
• PubChem ID: 12892199
• Update Time: 2025-04-19

Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-butylpentyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-butylpentyl) ester
• dinonan-5-yl (2R,3R)-2,3-dihydroxybutanedioate
• DTXSID80512439
• 88041-97-8
• (r,r)-di-non-5-yl tartrate

• Inchi： 1S/C22H42O6/c1-5-9-13-17(14-10-6-2)27-21(25)19(23)20(24)22(26)28-18(15-11-7-3)16-12-8-4/h17-20,23-24H,5-16H2,1-4H3/t19-,20-/m1/s1
• InChI Key： VMPNWFJFZZFKFT-WOJBJXKFSA-N
• SMILES： O(C([C@@H]([C@H](C(=O)OC(CCCC)CCCC)O)O)=O)C(CCCC)CCCC

Computed Properties

• Exact Mass: 402.29813906g/mol
• Monoisotopic Mass: 402.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 93.1Ų